N-[4-(1,8-dioxo-2,3,4,4a,5,6,7,8,9,9a-decahydro-1H-xanthen-9-yl)phenyl]acetamide

• IUPAC Name: N-[4-(1,8-dioxo-3,4,4a,5,6,7,9,9a-octahydro-2H-xanthen-9-yl)phenyl]acetamide
• InChI: InChI=1S/C21H23NO4/c1-12(23)22-14-10-8-13(9-11-14)19-20-15(24)4-2-6-17(20)26-18-7-3-5-16(25)21(18)19/h8-11,17,19-20H,2-7H2,1H3,(H,22,23)
• InChI Key: FSGGLVGJQVCFIE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2C3C(CCCC3=O)OC4=C2C(=O)CCC4
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

N-[4-(1,8-dioxo-2,3,4,4a,5,6,7,8,9,9a-decahydro-1H-xanthen-9-yl)phenyl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound is also known as Xanthenone-based fluorescent probe (XBP) and is widely used as a fluorescent probe in biochemical and physiological studies.

Mechanism of Action

N-[4-(1,8-dioxo-2,3,4,4a,5,6,7,8,9,9a-decahydro-1H-xanthen-9-yl)phenyl]acetamide works by binding to specific target molecules and emitting fluorescence upon excitation. This property makes it an excellent tool for studying the interactions between molecules and for detecting changes in cellular processes.
Biochemical and Physiological Effects:
N-[4-(1,8-dioxo-2,3,4,4a,5,6,7,8,9,9a-decahydro-1H-xanthen-9-yl)phenyl]acetamide has been shown to have minimal effects on cellular processes and is considered a non-toxic compound. It has been used to study the biochemical and physiological effects of various compounds and has been shown to be a reliable tool for detecting changes in cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(1,8-dioxo-2,3,4,4a,5,6,7,8,9,9a-decahydro-1H-xanthen-9-yl)phenyl]acetamide in lab experiments include its high sensitivity, selectivity, and versatility. It can be used to study a wide range of biological processes and is a reliable tool for detecting changes in cellular processes. However, the limitations of using this compound include its cost and the need for specialized equipment to detect fluorescence.

Future Directions

There are many future directions for the use of N-[4-(1,8-dioxo-2,3,4,4a,5,6,7,8,9,9a-decahydro-1H-xanthen-9-yl)phenyl]acetamide in scientific research. One potential application is in the development of new drugs and therapies. This compound can be used to study the mechanism of action of various drugs and to screen for potential drug candidates. Additionally, this compound can be used to study the interactions between proteins and to develop new protein-based therapies. Another potential application is in the development of new diagnostic tools. This compound can be used to detect changes in cellular processes and to diagnose various diseases. Overall, the potential applications of N-[4-(1,8-dioxo-2,3,4,4a,5,6,7,8,9,9a-decahydro-1H-xanthen-9-yl)phenyl]acetamide in scientific research are vast and varied.

Scientific Research Applications

N-[4-(1,8-dioxo-2,3,4,4a,5,6,7,8,9,9a-decahydro-1H-xanthen-9-yl)phenyl]acetamide is widely used as a fluorescent probe in various scientific research fields. It is used to study the biochemical and physiological processes of cells and tissues. This compound is also used to study the mechanism of action of various enzymes and proteins.